Cas no 1214334-45-8 (1-(Difluoromethyl)-4-fluoro-2-(trifluoromethyl) benzene)

• Product Name: 1-(Difluoromethyl)-4-fluoro-2-(trifluoromethyl) benzene
• CAS No: 1214334-45-8
• MF: C₈H₄F₆
• MW: 214.107783317566
• CID: 1078524
• PubChem ID: 46311777
• Update Time: 2025-06-08

1-(Difluoromethyl)-4-fluoro-2-(trifluoromethyl) benzene Chemical and Physical Properties

Names and Identifiers

• 1-(Difluoromethyl)-4-fluoro-2-(trifluoromethyl) benzene
• 2-trifluoromethyl-4,5-difluorobenzimidazole
• 2-trifluoromethyl-4-fluorobenzal fluoride
• 4,5-DIFLUORO-2-(TRIFLUOROMETHYL)BENZIMIDAZOLE
• AC1MC6QT
• CTK7C1535
• CTK7C1541
• PC6789
• PubChem6526
• 1-(difluoromethyl)-4-fluoro-2-(trifluoromethyl)benzene
• 1214334-45-8
• AKOS005258405
• XERQRPVAOCQNGD-UHFFFAOYSA-N
• SB85473
• MFCD14698652

• MDL： MFCD14698652
• Inchi： 1S/C8H4F6/c9-4-1-2-5(7(10)11)6(3-4)8(12,13)14/h1-3,7H
• InChI Key： XERQRPVAOCQNGD-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=CC=1C(F)F)F)(F)F

Computed Properties

• Exact Mass: 214.02171910g/mol
• Monoisotopic Mass: 214.02171910g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 1-(Difluoromethyl)-4-fluoro-2-(trifluoromethyl) benzene

Professional Introduction to Compound with CAS No. 1214334-45-8 and Product Name: 1-(Difluoromethyl)-4-fluoro-2-(trifluoromethyl) benzene

The compound with the CAS number 1214334-45-8 and the product name 1-(Difluoromethyl)-4-fluoro-2-(trifluoromethyl) benzene represents a significant advancement in the field of medicinal chemistry. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential applications in pharmaceutical research and development. The presence of multiple fluorine substituents, including difluoromethyl, fluoro, and trifluoromethyl groups, imparts distinct electronic and steric properties that make it a valuable scaffold for designing novel bioactive molecules.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of fluorinated aromatic compounds. These compounds are favored for their enhanced metabolic stability, improved binding affinity, and increased lipophilicity, which collectively contribute to their efficacy as drug candidates. The specific arrangement of fluorine atoms in 1-(Difluoromethyl)-4-fluoro-2-(trifluoromethyl) benzene not only influences its physicochemical properties but also opens up diverse possibilities for structural modifications and functionalization.

One of the most compelling aspects of this compound is its potential role in the development of next-generation therapeutics. The difluoromethyl group, in particular, is known for its ability to modulate enzyme activity and enhance drug-receptor interactions. This feature has been exploited in various drug discovery campaigns to improve pharmacokinetic profiles. For instance, studies have demonstrated that compounds incorporating difluoromethyl groups exhibit greater resistance to metabolic degradation, thereby extending their half-life in vivo.

Furthermore, the fluoro and trifluoromethyl substituents contribute to the overall electronic distribution of the molecule, influencing its reactivity and interaction with biological targets. These fluorine atoms can act as electron-withdrawing or electron-donating groups, depending on their position relative to other functional moieties. This versatility makes 1-(Difluoromethyl)-4-fluoro-2-(trifluoromethyl) benzene a promising candidate for further exploration in medicinal chemistry.

Recent research has highlighted the compound's potential in addressing various therapeutic challenges. For example, studies have shown that derivatives of this molecule exhibit inhibitory activity against certain kinases and enzymes implicated in inflammatory diseases. The precise spatial arrangement of fluorine atoms allows for fine-tuning of binding interactions, enabling researchers to develop highly selective inhibitors with minimal off-target effects.

The synthesis of 1-(Difluoromethyl)-4-fluoro-2-(trifluoromethyl) benzene presents an interesting challenge due to the complexity of introducing multiple fluorine substituents into an aromatic core. However, advancements in synthetic methodologies have made it increasingly feasible to construct such molecules with high precision. Techniques such as metal-catalyzed cross-coupling reactions and electrochemical fluorination have enabled chemists to access novel fluorinated aromatic compounds more efficiently than ever before.

The impact of this compound extends beyond academic research; it holds significant promise for industrial applications as well. Pharmaceutical companies are actively investigating fluorinated aromatic compounds for their potential as drug candidates across a wide range of diseases. The structural features of 1-(Difluoromethyl)-4-fluoro-2-(trifluoromethyl) benzene make it a versatile building block for further derivatization, allowing for the creation of libraries of compounds with tailored biological activities.

In conclusion, the compound with CAS number 1214334-45-8 and the product name 1-(Difluoromethyl)-4-fluoro-2-(trifluoromethyl) benzene represents a significant contribution to the field of medicinal chemistry. Its unique structural features and potential applications in drug development underscore its importance as a research tool and a candidate for future therapeutics. As synthetic methodologies continue to evolve, it is likely that we will see even more innovative uses for this remarkable compound.